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Compound of Interest

Compound Name: Bromoacetonitrile

Cat. No.: B046782

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance on managing the toxicity of
bromoacetonitrile in the laboratory. The following troubleshooting guides and frequently asked
guestions (FAQs) are designed to address specific issues you may encounter during your
experiments, ensuring a safer research environment.

Quick Reference: Physical and Chemical Properties

A clear understanding of bromoacetonitrile's properties is fundamental to its safe handling.
The following table summarizes its key characteristics.
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Molecular Formula

Cz2H2BrN

Molecular Weight 119.95 g/mol [1]
Colorless to pale yellow or light amber liquid[1]
Appearance
[2]
Boiling Point 149-151 °C (decomposes)
Melting Point Not available
Flash Point >110 °C (>230 °F)[3]
Density 1.722 g/mL at 25 °C
- Slightly soluble in water; miscible with organic
Solubility

solvents like ethanol, ether, and chloroform.[4]

Health Hazard Information

Bromoacetonitrile is a highly toxic compound. The Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals provides the following hazard statements:

Hazard Class

Hazard Statement

Acute Toxicity, Oral (Category 3)

H301: Toxic if swallowed[1][4]

Acute Toxicity, Dermal (Category 3)

H311: Toxic in contact with skin[1][4]

Acute Toxicity, Inhalation (Category 3)

H331: Toxic if inhaled[4]

Skin Corrosion/Irritation (Category 1B)

H314: Causes severe skin burns and eye
damage[1]

Serious Eye Damage/Eye Irritation (Category 1)

H318: Causes serious eye damage

Specific target organ toxicity — single exposure

(Category 3), Respiratory system

H335: May cause respiratory irritation
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Symptoms of Exposure: Exposure can cause irritation to the eyes, mucous membranes, and
upper respiratory tract.[1] Symptoms may include a burning sensation, coughing, wheezing,
laryngitis, shortness of breath, headache, nausea, and vomiting.[1] It is also a lachrymator,
meaning it can cause tearing.[1]

Occupational Exposure Limits

Currently, there are no specific Permissible Exposure Limits (PELSs) for bromoacetonitrile
established by the Occupational Safety and Health Administration (OSHA). One source
indicates a previously vacated OSHA PEL, but no current enforceable limit is in place.[3] Given
its high toxicity, all work with bromoacetonitrile should be conducted with the utmost caution
to minimize any potential exposure.

Troubleshooting and FAQs

This section addresses common questions and concerns when working with
bromoacetonitrile.

Handling and Storage

Q1: What are the essential personal protective equipment (PPE) requirements for handling
bromoacetonitrile?

Al: Due to its high toxicity and ability to be absorbed through the skin, a comprehensive PPE
protocol is mandatory. This includes:

o Gloves: Wear appropriate chemical-resistant gloves. Always inspect gloves for integrity
before use.

o Eye Protection: Chemical safety goggles and a face shield are essential to protect against
splashes.

o Lab Coat: A lab coat or chemical-resistant apron should be worn to protect the body.

» Respiratory Protection: All work with bromoacetonitrile must be conducted in a certified
chemical fume hood to avoid inhalation of vapors.[3]

Q2: How should bromoacetonitrile be stored safely?
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A2: Store bromoacetonitrile in a cool, dry, and well-ventilated area away from incompatible
materials such as strong oxidizing agents, strong bases, and acids.[5] Keep the container
tightly sealed.

Spills and Exposure

Q3: What is the immediate procedure for a bromoacetonitrile spill?
A3: In the event of a spill, follow these steps:

e Evacuate: Immediately evacuate the affected area.

» Ventilate: Ensure the area is well-ventilated, if safe to do so.

o Contain: For small spills, use an inert absorbent material like vermiculite or sand to contain
the liquid.[3]

e Personal Protection: Do not attempt to clean a spill without the appropriate PPE, including
respiratory protection.

o Cleanup: Carefully collect the absorbed material into a sealed, labeled waste container for
proper disposal.

o Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

For large spills, evacuate the laboratory and contact your institution's environmental health and
safety (EHS) department immediately.

Q4: What are the first aid measures in case of accidental exposure?
A4: Immediate action is critical in the event of exposure:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[3]

» Skin Contact: Immediately remove contaminated clothing and wash the affected skin area
with soap and plenty of water for at least 15 minutes. Seek immediate medical attention.[3]
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 Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer
oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical
attention.[3]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.[3]

Toxicity and Mechanism

Q5: What is the primary mechanism of bromoacetonitrile toxicity?

A5: The toxicity of bromoacetonitrile is understood to be linked to its ability to induce oxidative
stress and deplete cellular glutathione (GSH).[2][6] GSH is a critical antioxidant that protects
cells from damage. Depletion of GSH can lead to cellular damage and disrupt normal cellular
processes.

Q6: Are there any known detoxification pathways?

A6: While specific in-vivo detoxification pathways are not fully elucidated in the provided search
results, the mechanism of toxicity suggests that the body's natural antioxidant systems,
particularly those involving glutathione, are key in mitigating the harmful effects. The primary
approach to dealing with bromoacetonitrile toxicity is to prevent exposure in the first place.

Visualizing Workflows and Pathways

To further aid in understanding the necessary precautions and the compound's toxicological
effects, the following diagrams have been created using Graphviz.

Experimental Workflow for Handling Bromoacetonitrile
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Caption: A logical workflow for safely handling bromoacetonitrile in a laboratory setting.

Simplified Signaling Pathway of Bromoacetonitrile-
Induced Toxicity
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Caption: A simplified diagram illustrating the proposed mechanism of bromoacetonitrile
toxicity.

This technical support guide is intended to supplement, not replace, your institution's specific
safety protocols and the information provided in the Safety Data Sheet (SDS). Always prioritize
safety and consult with your EHS department for any specific concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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